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Chemical & Pharmaceutical Profile

The table below summarizes the core chemical and handling information for Pinealon, essential for

experimental reproducibility.

Property Specification

Amino Acid Glu-Asp-Arg (EDR) [1] [2]
Sequence

Molecular Formula C15H26Ne6Os [1]

Molecular Weight 418.40 g/mol [1]

CAS Number 175175-23-2 [1]

Solubility Soluble in water (e.g., 40 mg/mL) [1]

Storage (Lyophilized) -20°C or lower, protected from light [3] [4] [5]

Storage 2-8°C (refrigerated); stable for approximately 4 weeks. Avoid repeated freeze-
(Reconstituted) thaw cycles. [3] [2]

Reconstitution Protocol & Dosing
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This section provides a standardized method for preparing Pinealon for research use. The following

workflow diagram outlines the key stages of a research cycle involving Pinealon.

(Start: Lyophilized Pinealon ViaD

In-Vitro/In-Vivo Research

Click to download full resolution via product page

Detailed Reconstitution Steps (for a 20 mg vial)

The table below details the process for creating a solution with a target concentration of approximately 6.67

mg/mL, which is convenient for accurate, low-volume dosing [3].

Step Action Key Considerations
1. Prepare Gather a 20 mg vial of Pinealon, 3.0 mL of Ensure aseptic technique to maintain
bacteriostatic water, alcohol swabs, and a sterility.

sterile syringe.
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Step Action Key Considerations

2. Transfer  Slowly inject the 3.0 mL of bacteriostatic water  Direct the stream down the wall of the

into the peptide vial. vial to minimize foam and agitation [3].
3. Mix Gently swirl or roll the vial until the powder is Do not shake vigorously, as this can
fully dissolved. degrade the peptide [3] [2].
4. Label & Label the vial with date, concentration, and Use within 4 weeks of reconstitution
Store your initials. Refrigerate immediately at 2-8°C [2].

[3].

Research Dosing Framework

The table below outlines a hypothetical, gradual dosing schedule for research purposes, based on a
concentration of 6.67 mg/mL using U-100 insulin syringes (where 1 unit = 0.01 mL). It is critical to note
that this framework is educational and based on a research model; subcutaneous human dosing is not

clinically established, as published literature frequently describes oral administration [3].

Research Phase Daily Dose (mcg) Volume (mL) U-100 Syringe Units (approx.)
Weeks 1-2 200 mcg 0.03 mL 3 units

Weeks 3-4 300 mcg 0.045 mL 4.5 units

Weeks 5-6 400 mcg 0.06 mL 6 units

Weeks 7-12 500 mcg 0.075 mL 7.5 units

Investigated Mechanisms of Action

Preclinical studies suggest Pinealon may exert its effects through several interconnected pathways relevant

to neuroprotection and aging [3] [2].
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e Epigenetic Regulation & Gene Expression: Pinealon is thought to enter cells and interact with
DNA, influencing the expression of genes involved in neuronal activity and cellular protection. This
includes regulating proteins associated with apoptosis and antioxidant defense [2].

¢ Antioxidant Activity: In vitro studies indicate Pinealon can prevent the accumulation of reactive
oxygen species (ROS), thereby reducing oxidative stress, a key contributor to cellular aging and
neurodegeneration [1] [2].

¢ Modulation of Signaling Pathways: The peptide has been reported to suppress the activation of the
ERK1/2 signaling pathway under stress conditions, which may contribute to its cytoprotective effects
[1].

¢ Telomere Stability: Research suggests Pinealon may enhance the expression of the hormone irisin,
which is associated with strengthening telomeres, the protective caps at the ends of chromosomes,
thereby potentially slowing cellular aging [6] [2].

Critical Safety & Regulatory Notes

¢ Regulatory Status: Pinealon is not an FDA-approved medication and is classified as a research
compound. It is for laboratory research use only and is not intended for human diagnosis, treatment,
or consumption [7] [2] [5].

¢ Quality Control: There is a significant difference between research-grade and pharmaceutical-grade
peptides. Research-grade peptides may have variable purity, increasing the risk of adverse events in
a clinical context. Sourcing from reputable suppliers that provide third-party testing and certificates of
analysis (COAs) is crucial for research integrity [2].

o Safety Profile: While peptide bioregulators like Pinealon are often described as having a small side
effect profile in available research, dedicated safety studies in humans are lacking. Potential side
effects, as with any injectable, could include local injection site reactions [2].

Reference Summary

The application of Pinealon in a research setting requires meticulous attention to its pharmaceutical
properties, a sterile reconstitution protocol, and a clear understanding of its investigational mechanisms. The

information provided here serves as a foundational guide for scientists designing in-vitro or in-vivo studies.

¢ Khavinson et al. (2011). Rejuvenation Research - Mechanistic in-vitro study on free radical
suppression [3].

e MedChemExpress (MCE) Product Page - Chemical and biological activity data [1].

e Paragon Sports Medicine - Overview of clinical applications and regulatory status [7].

¢ Particle Peptides Blog (2024) - Summary of effects on irisin and telomeres [6].
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¢ Innerbody Research (2025) - Comprehensive review of benefits, safety, and user experience [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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